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Compound of Interest |

Compound Name: UNCO0379
Cat. No.: B15583655
Get Quote

For immediate safety, treat UNC0379 and all associated waste as hazardous chemical waste.
Consult the official Safety Data Sheet (SDS) provided by your supplier for specific disposal
instructions, as this document provides general guidance based on best practices for potent,
biologically active research compounds.

UNCO0379 is a selective inhibitor of the lysine methyltransferase SETD8 and is utilized in
various research applications, including studies on inflammation and cancer.[1][2] Due to its
biological activity, proper handling and disposal are crucial to ensure personnel safety and
environmental protection. All waste contaminated with UNC0379, including unused solid
compound, solutions, and contaminated labware, must be segregated from general laboratory
waste and disposed of following institutional and regulatory guidelines for hazardous chemical
waste.

Immediate Safety and Handling Precautions

Before working with UNC0379, a thorough risk assessment should be conducted. This
compound should be handled in a designated area, such as a chemical fume hood, to minimize
inhalation exposure. The product information from suppliers explicitly warns against ingestion,
inhalation, and contact with eyes and skin, advising thorough washing after handling.
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Recommended Personal Protective Equipment (PPE):

e Gloves: Chemically resistant gloves (nitrile or equivalent) are required. Double gloving is
recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
o Lab Coat: A dedicated lab coat should be worn and laundered professionally.

o Respiratory Protection: If there is a risk of aerosolization, a fit-tested N95 respirator or
higher-level respiratory protection may be necessary.

Step-by-Step Disposal Plan

The disposal of UNC0379 and any contaminated materials must be managed to prevent its
release into the environment and to comply with all local, state, and federal regulations.

o Segregation of Waste: All waste contaminated with UNC0379 must be segregated from non-
hazardous laboratory waste at the point of generation. This includes:

o Unused or expired solid UNC0379.
o Solutions containing UNC0379.

o Contaminated consumables such as pipette tips, microfuge tubes, vials, and syringe
needles.

o Contaminated PPE (gloves, disposable lab coats).
o Bench paper or absorbent pads used in the work area.
e Solid Waste Disposal:

o Collect all solid waste, including contaminated consumables and PPE, in a dedicated,
clearly labeled hazardous waste container.

o The container must be sealable and made of a material compatible with the chemicals
used.
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o Label the container with "Hazardous Chemical Waste" and list the contents, including
"UNC0379."

e Liquid Waste Disposal:

[¢]

Solutions containing UNC0379 should be collected in a designated, leak-proof, and
shatter-resistant hazardous waste container.

[¢]

The container must be compatible with the solvents used (e.g., DMSO, ethanol).

[e]

Do not mix incompatible waste streams.

o

Label the container with "Hazardous Chemical Waste," and list all chemical components
and their approximate concentrations.

e Sharps Disposal:

o Syringes and needles used for handling UNC0379 solutions must be disposed of in a
designated sharps container for hazardous chemical waste.

o Do not dispose of these in a regular biohazardous sharps container unless your
institution's policy explicitly allows for it.

o Decontamination of Work Surfaces:

o At the end of each procedure, thoroughly decontaminate the work area. Use a suitable
cleaning agent as recommended by your institution's safety office.

o All materials used for decontamination (e.g., wipes, paper towels) should be disposed of
as solid hazardous waste.

o Waste Pickup and Disposal:

o Store the sealed and labeled hazardous waste containers in a designated satellite
accumulation area.

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department. Do not dispose of UNC0379 waste down the drain or in the regular trash.
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Quantitative Data Summary

While specific quantitative disposal limits for UNC0379 are not publicly available and would be
determined by local regulations, the following table summarizes solubility data which is relevant
for preparing solutions and understanding potential waste streams.

Solvent Solubility

Dimethyl sulfoxide (DMSO) > 20 mg/mL
Ethanol > 10 mg/mL
DMF ~20 mg/mL
DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL

Data sourced from supplier information.[1]

Experimental Protocol Context

UNCO0379 is often used in cell-based assays and in vivo studies.[1][2] Waste generated from
these experiments will contain the compound in various matrices.

In Vitro Assays (Cell Culture):

o Methodology: Cells are typically treated with UNCO0379 at various concentrations (e.g., 1-10
uM).

o Waste Generated: The primary waste will be cell culture media containing UNC0379, as well
as contaminated flasks, plates, and pipette tips. This liquid waste should be collected and
treated as hazardous chemical waste. Some institutions may require chemical disinfection
(e.g., with 10% bleach) prior to collection by EHS, but this should be verified to ensure it
does not create a secondary hazard.

In Vivo Studies (Animal Models):

¢ Methodology: UNC0379 may be administered to animals via routes such as intratracheal
administration.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15583655/docs?utm_src=pdf-body#proper-disposal-of-unc0379-a-guide-for-laboratory-professionals
https://www.medchemexpress.com/UNC0379.html
https://www.benchchem.com/product/b15583655/docs?utm_src=pdf-body#proper-disposal-of-unc0379-a-guide-for-laboratory-professionals
https://www.medchemexpress.com/UNC0379.html
https://cdn.caymanchem.com/cdn/insert/38898.pdf
https://www.benchchem.com/product/b15583655/docs?utm_src=pdf-body#proper-disposal-of-unc0379-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583655/docs?utm_src=pdf-body#proper-disposal-of-unc0379-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583655/docs?utm_src=pdf-body#proper-disposal-of-unc0379-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Generated: Animal carcasses, bedding, and excreta may contain the compound and
its metabolites. This waste must be handled and disposed of in accordance with institutional
guidelines for hazardous or antineoplastic animal waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
UNCO0379 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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